Cas no 1785505-32-9 (7-Chlorobenzo[c]isoxazol-3(1H)-one)

7-Chlorobenzo[c]isoxazol-3(1H)-one structure
1785505-32-9 structure
Product Name:7-Chlorobenzo[c]isoxazol-3(1H)-one
CAS No:1785505-32-9
MF:C7H4ClNO2
MW:169.565160751343
CID:5704789
PubChem ID:105434315
Update Time:2024-03-01

7-Chlorobenzo[c]isoxazol-3(1H)-one Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL16695790
    • 1785505-32-9
    • 7-Chlorobenzo[c]isoxazol-3(1H)-one
    • 2,1-Benzisoxazol-3(1H)-one, 7-chloro-
    • Inchi: 1S/C7H4ClNO2/c8-5-3-1-2-4-6(5)9-11-7(4)10/h1-3,9H
    • InChI Key: AKLCJGNVPBMRFG-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C(=O)ONC=21

Computed Properties

  • Exact Mass: 168.9930561g/mol
  • Monoisotopic Mass: 168.9930561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.486±0.06 g/cm3(Predicted)
  • Boiling Point: 268.3±42.0 °C(Predicted)
  • pka: -4.27±0.20(Predicted)
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